2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95%

• IUPAC Name: N-cyclopropyl-3-(4-oxo-1H-pyridin-2-yl)benzamide
• InChI: InChI=1S/C15H14N2O2/c18-13-6-7-16-14(9-13)10-2-1-3-11(8-10)15(19)17-12-4-5-12/h1-3,6-9,12H,4-5H2,(H,16,18)(H,17,19)
• InChI Key: PUCRHKFKJSUWAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=O)C=CN3
• Molecular Formula: C15H14N2O2
• DSSTOX Substance ID: DTXSID70692739
• Molecular Weight: 254.28 g/mol
• CAS RN: 1261905-42-3

Description

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% (2-CPH-95) is a synthetic compound derived from cyclopropylaminocarbonylphenyl and 4-hydroxypyridine. It is a colorless, crystalline solid that is soluble in water, ethanol, and other polar solvents. 2-CPH-95 has a wide range of applications including scientific research, drug development, and biochemical and physiological studies.

Mechanism of Action

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% acts as an agonist of the G-protein-coupled receptor (GPCR) family. It binds to the receptor and activates a signal transduction pathway, which leads to the production of various cellular responses. The exact mechanism of action of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% is not yet fully understood, but it is believed to involve the activation of a G-protein-coupled receptor-mediated signaling pathway.
Biochemical and Physiological Effects
2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to increase the production of nitric oxide, a molecule involved in many physiological processes. It has also been found to have anti-inflammatory and anti-oxidant effects, as well as to stimulate cell proliferation. In addition, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% has been found to have neurotrophic effects, which may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% has several advantages for laboratory experiments. It is a stable compound, with a high solubility in aqueous solutions, and can be easily synthesized in the laboratory. It is also non-toxic and has low toxicity in animals. However, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% can be expensive and can be difficult to obtain in large quantities.

Future Directions

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% has potential applications in drug development and the treatment of various diseases and disorders. It could be used to develop new drugs that target GPCRs, as well as to study the effects of drugs on the nervous system. In addition, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% could be used to study the effects of drugs on the immune system and to develop new treatments for inflammatory and autoimmune diseases. Finally, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% could be used to study the effects of drugs on cancer cells and to develop new treatments for cancer.

Synthesis Methods

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% is synthesized from 4-hydroxypyridine and cyclopropylaminocarbonylphenyl. The reaction is conducted in an aqueous solution of sodium hydroxide at a temperature of 25-30°C. The reaction is catalyzed by sodium hydroxide, and the product is obtained in a yield of 95%.

Scientific Research Applications

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-hydroxypyridine, 95% is used in a variety of scientific research applications, including biochemical and physiological studies. It is used to study the structure and function of proteins and other biomolecules, as well as to study the effects of drugs on cells and tissues. It is also used to investigate the effects of drugs on the nervous system.